4’-Hydroxy-PhIP-O-sulfate
4’-Hydroxy-PhIP-O-sulfate
Brand Name:
Vulcanchem
CAS No.:
122664-96-4
VCID:
VC0107520
InChI:
InChI=1S/C13H12N4O4S/c1-17-11-6-9(7-15-12(11)16-13(17)14)8-2-4-10(5-3-8)21-22(18,19)20/h2-7H,1H3,(H2,14,15,16)(H,18,19,20)
SMILES:
CN1C2=C(N=CC(=C2)C3=CC=C(C=C3)OS(=O)(=O)O)N=C1N
Molecular Formula:
C13H11N4O4S-
Molecular Weight:
320.33 g/mol
4’-Hydroxy-PhIP-O-sulfate
CAS No.: 122664-96-4
Reference Standards
VCID: VC0107520
Molecular Formula: C13H11N4O4S-
Molecular Weight: 320.33 g/mol
| CAS No. | 122664-96-4 |
|---|---|
| Product Name | 4’-Hydroxy-PhIP-O-sulfate |
| Molecular Formula | C13H11N4O4S- |
| Molecular Weight | 320.33 g/mol |
| IUPAC Name | [4-(2-amino-1-methylimidazo[4,5-b]pyridin-6-yl)phenyl] hydrogen sulfate |
| Standard InChI | InChI=1S/C13H12N4O4S/c1-17-11-6-9(7-15-12(11)16-13(17)14)8-2-4-10(5-3-8)21-22(18,19)20/h2-7H,1H3,(H2,14,15,16)(H,18,19,20) |
| Standard InChIKey | SSEWDBILXMYUPG-UHFFFAOYSA-M |
| SMILES | CN1C2=C(N=CC(=C2)C3=CC=C(C=C3)OS(=O)(=O)O)N=C1N |
| Canonical SMILES | CN1C2=C(N=CC(=C2)C3=CC=C(C=C3)OS(=O)(=O)O)N=C1N |
| Synonyms | 4-(2-amino-1-methylimidazo(4,5-b)pyrid-6-yl)phenyl sulfate 4-PhIP sulfate |
| PubChem Compound | 129761 |
| Last Modified | Nov 11 2021 |
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